Cas no 2034582-53-9 (3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile)

• Product Name: 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile
• CAS No: 2034582-53-9
• MF: C₁₉H₂₁N₅O
• MW: 335.4029
• CID: 5353065
• Update Time: 2025-06-10

3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazine-1-carbonyl]benzonitrile
• 3-(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl)benzonitrile
• 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile

• Inchi： 1S/C19H21N5O/c1-22-18(12-17(21-22)15-5-6-15)23-7-9-24(10-8-23)19(25)16-4-2-3-14(11-16)13-20/h2-4,11-12,15H,5-10H2,1H3
• InChI Key： QMYFFQGSCZSJGI-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C(C#N)=C1[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1=C([H])C(C2([H])C([H])([H])C2([H])[H])=NN1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 545
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile

Comprehensive Overview of 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile (CAS No. 2034582-53-9)

The compound 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile (CAS No. 2034582-53-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl-substituted pyrazole ring and a piperazine backbone, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug design platforms.

Recent trends in computational chemistry and fragment-based drug design have highlighted the importance of compounds like 2034582-53-9. Its benzonitrile moiety provides excellent hydrogen-bonding capabilities, making it a candidate for targeting protein-protein interactions (PPIs) – a hot topic in oncology research forums. The 1-methyl-1H-pyrazol segment further enhances metabolic stability, addressing a common challenge discussed in ADME optimization queries.

From a synthetic chemistry perspective, the piperazine-1-carbonyl linkage in this compound offers remarkable versatility. This feature aligns with current industry demands for modular synthesis approaches, as evidenced by its frequent mention in high-throughput screening literature. The 3-cyclopropyl substitution pattern is particularly noteworthy, as cyclopropane derivatives continue to trend in bioisostere replacement studies across medicinal chemistry databases.

The physicochemical properties of 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile make it suitable for various formulation strategies. Its logP value and polar surface area (frequently searched parameters in QSAR modeling platforms) suggest balanced lipophilicity for both CNS permeability and oral bioavailability – two critical factors in modern druglikeness assessments.

In the context of green chemistry initiatives, the synthetic route to CAS 2034582-53-9 has been optimized to minimize hazardous byproducts. This aligns with the growing emphasis on sustainable synthesis in pharmaceutical manufacturing, a subject generating numerous queries in process chemistry forums. The compound's stability under various pH conditions also makes it relevant to discussions about formulation robustness in drug development circles.

Analytical characterization of this compound typically involves advanced techniques like LC-MS/MS and NMR spectroscopy – methodologies that dominate searches in analytical method development communities. The distinct 13C NMR shifts of its cyclopropyl and pyrazole carbons serve as valuable fingerprints for quality control, a crucial aspect in GMP-compliant production environments.

Emerging applications in chemical biology have positioned 2034582-53-9 as a potential probe molecule for studying enzyme mechanisms. This connects with the increasing interest in target engagement assays visible in pharmacology search trends. The compound's ability to form stable protein-ligand complexes makes it particularly valuable for X-ray crystallography studies, another hot topic in structural biology research.

From an intellectual property perspective, the structural novelty of 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile has generated significant patent activity. This reflects the broader industry focus on novel chemical entities in small molecule therapeutics, a subject frequently explored in IP landscaping analyses. The compound's heterocyclic diversity exemplifies current strategies to overcome patent cliffs in the pharmaceutical sector.

In formulation science, the benzonitrile group's hydrogen bond acceptor capacity contributes to improved solubility profiles – a persistent challenge addressed in numerous preformulation studies. This characteristic, combined with the piperazine moiety's protonation sites, makes the compound adaptable to various salt formation strategies, a technique trending in pharmaceutical optimization queries.

The safety profile of CAS 2034582-53-9 has been evaluated through standard in vitro tox assays, aligning with regulatory requirements for early-stage compounds. This aspect connects with growing concerns about compound attrition in drug development, a subject generating substantial discussion in translational research platforms. The absence of reactive structural alerts in its architecture makes it particularly interesting for lead optimization programs.

Looking forward, the unique architecture of 3-[4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazine-1-carbonyl]benzonitrile positions it as a valuable building block for combinatorial chemistry libraries. This application resonates with the pharmaceutical industry's ongoing pursuit of diverse chemical space exploration, evident in numerous drug discovery initiatives. Its balanced molecular weight and rotatable bond count make it compliant with contemporary lead-like criteria.

In conclusion, 2034582-53-9 represents a sophisticated chemical tool with multifaceted applications across drug discovery and development. Its structural features address numerous current challenges in medicinal chemistry, from target selectivity to pharmacokinetic optimization. As research continues to explore its full potential, this compound remains at the forefront of discussions in both academic and industrial chemistry circles.